Cas no 211796-64-4 (4-Formyl-3-(trifluoromethyl)benzonitrile)

• Product Name: 4-Formyl-3-(trifluoromethyl)benzonitrile
• CAS No: 211796-64-4
• MF: C₉H₄F₃NO
• MW: 199.129372596741
• MDL: MFCD24676075
• CID: 2855584
• PubChem ID: 22118007
• Update Time: 2025-08-05

4-Formyl-3-(trifluoromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-formyl-3-(trifluoromethyl)benzonitrile
• 4-Cyano-2-(trifluoromethyl)benzaldehyde
• Benzonitrile, 4-formyl-3-(trifluoromethyl)-
• Z1511772676
• SCHEMBL1134140
• AKOS027276843
• DA-43276
• 211796-64-4
• CS-0449867
• D84777
• EN300-215977
• MFCD24676075
• LIA79664
• 4-Formyl-3-(trifluoromethyl)benzonitrile

• MDL： MFCD24676075
• Inchi： 1S/C9H4F3NO/c10-9(11,12)8-3-6(4-13)1-2-7(8)5-14/h1-3,5H
• InChI Key： AIJWOPZFPUOMEO-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C#N)C=CC=1C=O)(F)F

Computed Properties

• Exact Mass: 199.02449824 g/mol
• Monoisotopic Mass: 199.02449824 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 40.9
• Molecular Weight: 199.13

Additional information on 4-Formyl-3-(trifluoromethyl)benzonitrile

Comprehensive Overview of 4-Formyl-3-(trifluoromethyl)benzonitrile (CAS No. 211796-64-4)

4-Formyl-3-(trifluoromethyl)benzonitrile (CAS No. 211796-64-4) is a high-value aromatic nitrile derivative widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique trifluoromethyl and formyl functional groups make it a versatile building block for heterocyclic compounds, attracting significant attention in medicinal chemistry and catalysis. This article explores its properties, applications, and relevance to trending topics like green chemistry and AI-driven drug discovery.

The molecular structure of 4-Formyl-3-(trifluoromethyl)benzonitrile combines a benzaldehyde core with a cyano group and CF3 substitution, enhancing its reactivity in cross-coupling reactions and nucleophilic additions. Researchers frequently search for "CAS 211796-64-4 solubility" or "synthetic routes for trifluoromethyl benzonitriles," reflecting its technical importance. Recent studies highlight its role in designing fluorinated bioactive molecules, aligning with the demand for metabolically stable pharmaceuticals.

In the context of sustainable synthesis, this compound exemplifies the shift toward atom-efficient methodologies. Queries like "eco-friendly nitrile formation" or "catalytic trifluoromethylation" underscore industry interest in reducing waste. Its electron-withdrawing properties also make it valuable for organic electronics, particularly in OLED materials and photovoltaic research—a hotspot for renewable energy innovations.

Analytical data for 4-Formyl-3-(trifluoromethyl)benzonitrile (e.g., HPLC purity, NMR spectra) are critical for quality control, as evidenced by searches for "CAS 211796-64-4 characterization." The compound’s stability under microwave-assisted reactions further supports its adoption in high-throughput screening, a technique pivotal to AI-accelerated drug development.

Emerging applications include its use as a precursor for fluorescent probes and metal-organic frameworks (MOFs). With growing interest in "smart materials" and "molecular sensors," this compound’s structural tunability positions it as a key player in nanotechnology. Its compatibility with continuous flow chemistry systems also addresses industrial scalability challenges.

In summary, 4-Formyl-3-(trifluoromethyl)benzonitrile bridges fundamental research and cutting-edge applications. From small-molecule libraries to energy storage solutions, its multifunctionality resonates with global trends in precision synthesis and materials science. Future studies may explore its potential in bioconjugation or catalysis, further expanding its scientific footprint.